5-Methylthiazole-2-carbonitrile
Overview
Description
5-Methylthiazole-2-carbonitrile is a chemical compound with the CAS Number: 100516-71-0 . Its IUPAC name is 5-methyl-1,3-thiazole-2-carbonitrile . The compound has a molecular weight of 124.17 and is a solid at room temperature .
Molecular Structure Analysis
The molecular structure of this compound is represented by the Inchi Code: 1S/C5H4N2S/c1-4-3-7-5(2-6)8-4/h3H,1H3 . This indicates that the compound consists of 5 carbon atoms, 4 hydrogen atoms, 2 nitrogen atoms, and 1 sulfur atom.Physical And Chemical Properties Analysis
This compound is a solid at room temperature . . The storage temperature is recommended to be between 28 C .Safety and Hazards
The safety information for 5-Methylthiazole-2-carbonitrile indicates that it is harmful . The hazard statements include H302, H315, H319, H335 . Precautionary measures include avoiding dust formation, avoiding breathing mist, gas or vapours, avoiding contact with skin and eye, and using personal protective equipment .
Future Directions
While specific future directions for 5-Methylthiazole-2-carbonitrile are not available from the web search results, it’s worth noting that thiazole compounds have been an important heterocycle in the world of chemistry for many decades . They have many reactive positions where various chemical reactions may take place, suggesting potential for further exploration and development .
Mechanism of Action
Target of Action
Thiazole derivatives, which include 5-methylthiazole-2-carbonitrile, have been found to exhibit a wide range of biological activities .
Mode of Action
It’s known that thiazole derivatives can interact with various biological targets, leading to changes in cellular processes .
Biochemical Pathways
Thiazole derivatives have been found to influence a variety of biochemical pathways, contributing to their broad pharmacological spectrum .
Pharmacokinetics
The compound’s molecular weight (12417 g/mol) and solid physical form suggest that it may have certain bioavailability characteristics .
Result of Action
Thiazole derivatives have been associated with a range of biological activities, including anticancer, antioxidant, antimicrobial, and anti-inflammatory effects .
Action Environment
Factors such as temperature and ph could potentially impact the compound’s stability and efficacy .
Biochemical Analysis
Biochemical Properties
Thiazole derivatives, which include 5-Methylthiazole-2-carbonitrile, have been found to interact with various enzymes and proteins . These interactions can influence biochemical reactions, although the specific nature of these interactions with this compound is not yet fully known .
Cellular Effects
Thiazole derivatives have been found to have diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects
Molecular Mechanism
Thiazole derivatives can interact with various biomolecules, potentially leading to enzyme inhibition or activation and changes in gene expression
Properties
IUPAC Name |
5-methyl-1,3-thiazole-2-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H4N2S/c1-4-3-7-5(2-6)8-4/h3H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NWVHXGICBVHAAB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN=C(S1)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H4N2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60669253 |
Source
|
| Record name | 5-Methyl-1,3-thiazole-2-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60669253 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
124.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
100516-71-0 |
Source
|
| Record name | 5-Methyl-1,3-thiazole-2-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60669253 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![7-Azatricyclo[4.3.0.0~2,5~]nonane](/img/structure/B561239.png)
![6-Methoxy-2-methylbenzo[d]thiazol-5-amine](/img/structure/B561250.png)
![(10R,13S)-10,13-Dimethyl-1,6,7,8,9,10,11,12,13,14,15,16-dodecahydrospiro[cyclopenta[A]phenanthrene-3,2'-[1,3]dithiolan]-17(2H)-one](/img/structure/B561255.png)
